Cas no 21313-98-4 (4H-Pyrazolo[3,4-d]pyrimidin-4-one,1,5-dihydro-6-phenyl-)

4H-Pyrazolo[3,4-d]pyrimidin-4-one,1,5-dihydro-6-phenyl- structure
21313-98-4 structure
Product Name:4H-Pyrazolo[3,4-d]pyrimidin-4-one,1,5-dihydro-6-phenyl-
CAS No:21313-98-4
MF:C11H8N4O
MW:212.207421302795
CID:286538
PubChem ID:135462155
Update Time:2025-04-19

4H-Pyrazolo[3,4-d]pyrimidin-4-one,1,5-dihydro-6-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 4H-Pyrazolo[3,4-d]pyrimidin-4-one,1,5-dihydro-6-phenyl-
    • 6-phenyl-1,2-dihydropyrazolo[3,4-d]pyrimidin-4-one
    • 6-phenyl-1,2-dihydro-4h-pyrazolo[3,4-d]pyrimidin-4-one
    • 6-phenyl-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one
    • 6-Phenyl-4-oxo-4,5-dihydro-1H-pyrazolo< 3,4-d> pyrimidin
    • AC1L6UAG
    • AC1Q6I91
    • AR-1H2528
    • CTK4E6424
    • NSC120306
    • NSC211159
    • SureCN4704380
    • SureCN5786452
    • SCHEMBL4704380
    • 6-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
    • 6-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
    • NSC-120306
    • 21313-98-4
    • DTXSID60298027
    • NSC-211159
    • Inchi: 1S/C11H8N4O/c16-11-8-6-12-15-10(8)13-9(14-11)7-4-2-1-3-5-7/h1-6H,(H2,12,13,14,15,16)
    • InChI Key: OOPYFFFLJVFACG-UHFFFAOYSA-N
    • SMILES: O=C1C2C=NNC=2N=C(C2C=CC=CC=2)N1

Computed Properties

  • Exact Mass: 212.06994
  • Monoisotopic Mass: 212.07
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 416
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 70.1Ų

Experimental Properties

  • Density: 1.51
  • Boiling Point: 382.4°C at 760 mmHg
  • Flash Point: 185°C
  • Refractive Index: 1.776
  • PSA: 65.85
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